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Compound of Interest

Compound Name: (2R)-(-)-Glycidyl tosylate

Cat. No.: B135029 Get Quote

Essential Safety and Handling Guide for (2R)-(-)-
Glycidyl tosylate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling (2R)-(-)-Glycidyl tosylate. Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

(2R)-(-)-Glycidyl tosylate is a versatile chiral epoxide used in organic synthesis, particularly in

the development of pharmaceutical intermediates. While a valuable reagent, it presents

significant health hazards, including causing serious eye damage, skin sensitization, and being

a suspected carcinogen and mutagen. Strict adherence to safety protocols is therefore

mandatory.

Hazard Identification and Classification
(2R)-(-)-Glycidyl tosylate is classified with the following hazards:

Serious Eye Damage/Irritation: Category 1

Respiratory Sensitization: Category 1

Skin Sensitization: Category 1
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Carcinogenicity: Category 1B

Germ Cell Mutagenicity: Category 2

Hazardous to the Aquatic Environment (Chronic): Category 2

The signal word for this chemical is "Danger".

Physical and Chemical Properties
Property Value

CAS Number 113826-06-5

Molecular Formula C₁₀H₁₂O₄S

Molecular Weight 228.26 g/mol

Appearance White to off-white crystalline powder

Melting Point 46-49 °C

Flash Point > 110 °C (> 230 °F)

Storage Temperature 2-8°C

(Source:)

Operational Plan: Standard Handling Procedure
This section details the step-by-step procedure for the safe handling of (2R)-(-)-Glycidyl
tosylate in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle (2R)-(-)-Glycidyl tosylate in a properly functioning chemical fume

hood to avoid inhalation of dust or vapors.

Eye Protection: Wear chemical safety goggles and a face shield.
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Hand Protection: Wear impervious gloves (e.g., nitrile). Gloves must be inspected before use

and disposed of properly after handling.

Skin and Body Protection: Wear a lab coat, and consider impervious clothing if there is a risk

of significant exposure.

Respiratory Protection: In case of inadequate ventilation, wear a P3 (EN 143) or N95 (US)

type respirator.

Handling and Storage
Pre-Handling:

Obtain and read the Safety Data Sheet (SDS) before use.

Ensure the work area is clean and uncluttered.

Locate the nearest emergency eyewash station and safety shower.

Handling:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Weigh and transfer the chemical in a fume hood.

Keep the container tightly closed when not in use.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Store at the recommended temperature of 2-8°C.

Store locked up.

Standard Operating Procedure Workflow
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Standard Operating Procedure for (2R)-(-)-Glycidyl tosylate

Preparation

Handling

Cleanup & Storage

Read SDS

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Chemical

Transfer to Reaction Vessel

Perform Reaction

Decontaminate Glassware

Dispose of Waste

Store in Designated Area (2-8°C, Locked)

Click to download full resolution via product page

Caption: Standard Operating Procedure for handling (2R)-(-)-Glycidyl tosylate.
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Emergency and Disposal Plan
This section outlines the procedures for responding to emergencies and the proper disposal of

(2R)-(-)-Glycidyl tosylate and associated waste.

First-Aid Measures
General Advice: Consult a physician and show them the Safety Data Sheet.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Call a POISON

CENTER or doctor.

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER

or doctor.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Spill Response
Immediate Actions:

Evacuate personnel from the immediate area.

Alert others in the vicinity.

Ensure adequate ventilation.

Spill Cleanup:

Wear appropriate personal protective equipment (PPE), including respiratory protection.

Prevent further leakage or spillage if it is safe to do so.

Do not let the product enter drains.
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Contain the spill using absorbent materials like sand, diatomaceous earth, or universal

binding agents.

Carefully sweep up the absorbed material and place it in a suitable, closed container for

disposal.

Decontaminate the spill area with a suitable solvent followed by soap and water.

Report the spill to the appropriate safety officer.

Chemical Spill Response Workflow
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Chemical Spill Response for (2R)-(-)-Glycidyl tosylate

Spill Detected

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Spill Debris into Labeled Waste Container

Decontaminate Spill Area

Report Spill to Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for responding to a (2R)-(-)-Glycidyl tosylate spill.
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Waste Generation: All materials contaminated with (2R)-(-)-Glycidyl tosylate, including

gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

Waste Collection:

Collect waste in a designated, labeled, and sealed container.

The container should be appropriate for hazardous waste and clearly labeled with the

contents, including "Hazardous Waste" and the chemical name.

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Do not dispose of down the drain.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

To cite this document: BenchChem. [Personal protective equipment for handling (2R)-(-)-
Glycidyl tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135029#personal-protective-equipment-for-handling-
2r-glycidyl-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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